3-(1-(Furan-3-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione
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Description
3-(1-(Furan-3-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C13H14N2O4S and its molecular weight is 294.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The compound has been used in studies focusing on its synthesis and structural characterization. For instance, a study by Halim and Ibrahim (2021) explored the synthesis and structural analysis of a related compound, demonstrating its potential for further chemical transformations and applications in various fields like materials science (Halim & Ibrahim, 2021).
Antimicrobial Properties
Several studies have investigated the antimicrobial properties of compounds structurally related to 3-(1-(Furan-3-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione. For example, Başoğlu et al. (2013) synthesized azole derivatives starting from furan-2-carbohydrazide, demonstrating antimicrobial activities against certain microorganisms (Başoğlu et al., 2013).
Anticancer and Anti-inflammatory Activity
Uwabagira and Sarojini (2019) explored the anticancer and anti-inflammatory activities of a similar compound, revealing its potential in pharmacological research, particularly in the development of new treatments for cancer and inflammation (Uwabagira & Sarojini, 2019).
Hypoglycemic Activity and Molecular Docking Studies
Kumar et al. (2021) investigated the hypoglycemic activity of derivatives of the compound, highlighting its potential role in managing diabetes. This study also included molecular docking analysis, which is crucial in understanding how these compounds interact with biological targets (Kumar, Rao, & Reddy, 2021).
Docking Analysis for Antimicrobial and Antiproliferative Agents
Kumar et al. (2022) designed a library of compounds including derivatives of this compound for screening as antimicrobial and anticancer agents, using molecular docking studies for evaluation (Kumar, Sharma, Kumar, Marwaha, & Marwaha, 2022).
Properties
IUPAC Name |
3-[1-(furan-3-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4S/c16-11-8-20-13(18)15(11)10-1-4-14(5-2-10)12(17)9-3-6-19-7-9/h3,6-7,10H,1-2,4-5,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFNDSZOSYCXBNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)CSC2=O)C(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.